Cas no 1261636-30-9 (1-(Difluoromethoxy)isoquinoline)

• Product Name: 1-(Difluoromethoxy)isoquinoline
• CAS No: 1261636-30-9
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• CID: 1034529
• PubChem ID: 71301992
• Update Time: 2025-07-29

1-(Difluoromethoxy)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethoxy)isoquinoline
• STZHAPUBIHSVEB-UHFFFAOYSA-N
• 1261636-30-9
• DB-290886
• DTXSID40744491
• J-503544

• Inchi： 1S/C10H7F2NO/c11-10(12)14-9-8-4-2-1-3-7(8)5-6-13-9/h1-6,10H
• InChI Key： STZHAPUBIHSVEB-UHFFFAOYSA-N
• SMILES： FC(OC1C2C=CC=CC=2C=CN=1)F

Computed Properties

• Exact Mass: 195.04957017g/mol
• Monoisotopic Mass: 195.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives